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Compound of Interest

Compound Name: 2,2-Dimethylsuccinic acid

Cat. No.: B146840 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2,2-Dimethylsuccinic acid, a dicarboxylic acid derivative of succinic acid, is a molecule of

growing interest in various scientific fields, including organic synthesis, materials science, and

pharmacology. Its unique gem-dimethyl substitution on the succinate backbone imparts distinct

steric and electronic properties, leading to a range of applications from a versatile chemical

building block to a potential modulator of biological pathways. This in-depth technical guide

provides a comprehensive overview of the synthesis, physicochemical properties, and

biological activities of 2,2-dimethylsuccinic acid, with a focus on experimental protocols and

quantitative data to support researchers in their endeavors.

Physicochemical Properties
2,2-Dimethylsuccinic acid is a white crystalline solid with the molecular formula C₆H₁₀O₄ and

a molecular weight of 146.14 g/mol .[1][2][3] It is characterized by its relatively low solubility in

water and is considered a hydrophobic molecule.[3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b146840?utm_src=pdf-interest
https://www.benchchem.com/product/b146840?utm_src=pdf-body
https://www.benchchem.com/product/b146840?utm_src=pdf-body
https://www.benchchem.com/product/b146840?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/18292206/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6115650/
https://www.hmdb.ca/metabolites/HMDB0002074
https://www.hmdb.ca/metabolites/HMDB0002074
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146840?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molecular Formula C₆H₁₀O₄ [2][3]

Molecular Weight 146.14 g/mol [1][2][3]

Melting Point 139-142 °C

Appearance White crystalline powder

IUPAC Name 2,2-dimethylbutanedioic acid [1]

CAS Number 597-43-3

Synthesis of 2,2-Dimethylsuccinic Acid
A common and effective method for the synthesis of 2,2-dimethylsuccinic acid involves the

alkylation of an isobutyrate ester followed by hydrolysis. The following is a detailed

experimental protocol based on established chemical principles.

Experimental Workflow: Synthesis of 2,2-
Dimethylsuccinic Acid

Step 1: Alkylation Step 2: Hydrolysis

Ethyl Isobutyrate

Diethyl 2,2-Dimethylsuccinate
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Caption: Workflow for the synthesis of 2,2-dimethylsuccinic acid.

Experimental Protocol: Synthesis of Diethyl 2,2-
Dimethylsuccinate
This protocol is adapted from a similar synthesis of a dialkyl succinate derivative.

Materials:

Ethyl isobutyrate

Lithium diisopropylamide (LDA) solution in THF

Ethyl chloroacetate

Anhydrous tetrahydrofuran (THF)

Hydrochloric acid (aqueous solution)

Ethyl acetate

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate

Procedure:

Under an inert atmosphere (e.g., nitrogen or argon), in a flame-dried round-bottom flask

equipped with a magnetic stirrer, add a solution of lithium diisopropylamide (LDA) in

anhydrous THF.

Cool the flask to -78 °C using a dry ice/acetone bath.

Slowly add ethyl isobutyrate dropwise to the LDA solution while maintaining the temperature

at -78 °C. Stir the mixture for 30 minutes to ensure complete formation of the enolate.

To the enolate solution, add ethyl chloroacetate dropwise, again maintaining the temperature

at -78 °C.
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After the addition is complete, allow the reaction mixture to slowly warm to room temperature

and stir overnight.

Quench the reaction by carefully adding a saturated aqueous solution of ammonium

chloride.

Transfer the mixture to a separatory funnel and extract the aqueous layer with ethyl acetate

(3 x 50 mL).

Combine the organic layers and wash with water and then with brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent

under reduced pressure to obtain the crude diethyl 2,2-dimethylsuccinate.

Purify the crude product by vacuum distillation.

Experimental Protocol: Hydrolysis of Diethyl 2,2-
Dimethylsuccinate
This protocol is a general procedure for the hydrolysis of diethyl esters.[4]

Materials:

Diethyl 2,2-dimethylsuccinate

Sodium hydroxide (NaOH)

Ethanol

Water

Hydrochloric acid (concentrated)

Diethyl ether

Procedure:

In a round-bottom flask, dissolve diethyl 2,2-dimethylsuccinate in ethanol.
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Add an aqueous solution of sodium hydroxide (2 equivalents) to the flask.

Heat the mixture to reflux and monitor the reaction progress by thin-layer chromatography

(TLC).

Once the reaction is complete (disappearance of the starting ester spot), cool the mixture to

room temperature.

Remove the ethanol under reduced pressure.

Add water to dissolve the sodium salt of the dicarboxylic acid and wash the aqueous solution

with diethyl ether to remove any unreacted ester or impurities.

Cool the aqueous layer in an ice bath and acidify with concentrated hydrochloric acid until

the pH is approximately 1-2.

A white precipitate of 2,2-dimethylsuccinic acid will form.

Collect the solid by vacuum filtration, wash with cold water, and dry in a vacuum oven to

obtain the final product.

Biological Activities and Signaling Pathways
2,2-Dimethylsuccinic acid, as a derivative of the Krebs cycle intermediate succinate, is

postulated to have significant biological activities. While direct studies on 2,2-dimethylsuccinic
acid are emerging, its structural similarity to succinate provides a strong basis for predicting its

involvement in key signaling pathways.

Hypothetical Signaling Pathway: 2,2-Dimethylsuccinic
Acid and HIF-1α Stabilization
Succinate is a known inhibitor of prolyl hydroxylase domain (PHD) enzymes.[5] Inhibition of

PHDs leads to the stabilization of Hypoxia-Inducible Factor-1α (HIF-1α), a master

transcriptional regulator of cellular response to hypoxia.[2][5] It is hypothesized that 2,2-
dimethylsuccinic acid, due to its structural resemblance to succinate, can also inhibit PHDs,

leading to the stabilization of HIF-1α and the subsequent transcription of hypoxia-responsive

genes.
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Caption: Proposed mechanism of HIF-1α stabilization by 2,2-dimethylsuccinic acid.
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Quantitative Data
While extensive quantitative data on the biological activities of 2,2-dimethylsuccinic acid are

still being gathered, its structural analog, malonate, is a well-known competitive inhibitor of

succinate dehydrogenase (SDH), a key enzyme in the Krebs cycle and the electron transport

chain.[6] The inhibitory potential of dicarboxylic acids on SDH is often quantified by their half-

maximal inhibitory concentration (IC50). Although a specific IC50 for 2,2-dimethylsuccinic
acid is not yet widely reported, other succinate dehydrogenase inhibitors have been

characterized.[7]

Compound Target IC50 Reference

Succinate

dehydrogenase-IN-2

Succinate

Dehydrogenase

(SDH)

1.22 mg/L [7]

Succinate

dehydrogenase-IN-6

SDH in Rhizoctonia

solani
11.76 µM [7]

Succinate

dehydrogenase-IN-9

Succinate

Dehydrogenase
3.6 µM [7]

SDH-IN-15
Succinate

Dehydrogenase
2.04 µM [7]

SDH-IN-22
Succinate

Dehydrogenase
16.6 µM [7]

Note: The IC50 values listed above are for various inhibitors of succinate dehydrogenase and

are provided for comparative context. Further research is needed to determine the specific

IC50 of 2,2-dimethylsuccinic acid.

Applications and Future Directions
The unique structure of 2,2-dimethylsuccinic acid makes it a valuable building block in

several areas:

Polymer Chemistry: It can be used as a monomer to synthesize polyesters and polyamides

with modified thermal and mechanical properties.
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Organic Synthesis: Its dicarboxylic nature allows for a variety of chemical transformations,

making it a versatile intermediate in the synthesis of more complex molecules, including

pharmaceuticals and agrochemicals.

Drug Development: The potential for 2,2-dimethylsuccinic acid to modulate metabolic

pathways, such as the HIF-1α signaling cascade, opens up avenues for its investigation as a

therapeutic agent in diseases characterized by hypoxia or metabolic dysregulation, such as

cancer and ischemic disorders. Furthermore, its structural similarity to known ligands of

Peroxisome Proliferator-Activated Receptors (PPARs) suggests it may have a role in

regulating lipid metabolism and inflammation, warranting further investigation into its activity

as a PPAR agonist.[8][9][10][11]

Future research should focus on elucidating the specific biological targets of 2,2-
dimethylsuccinic acid and quantifying its potency and efficacy in various disease models.

Detailed structure-activity relationship studies will be crucial for the design of more potent and

selective derivatives for therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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